1-[(4-methoxyphenyl)sulfonyl]-N-(1-phenylethyl)-3-piperidinecarboxamide

• IUPAC Name: 1-(4-methoxyphenyl)sulfonyl-N-(1-phenylethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C21H26N2O4S/c1-16(17-7-4-3-5-8-17)22-21(24)18-9-6-14-23(15-18)28(25,26)20-12-10-19(27-2)11-13-20/h3-5,7-8,10-13,16,18H,6,9,14-15H2,1-2H3,(H,22,24)
• InChI Key: VTGHWZUHYAWLBY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2CCCN(C2)S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C21H26N2O4S
• Molecular Weight: 402.5 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to our compound of interest often involves multi-step reactions, including coupling reactions under controlled pH, substitution reactions with electrophiles, and the use of sodium hydride and dimethyl formamide for the generation of O-substituted derivatives of sulfonamides bearing a piperidine nucleus (Khalid et al., 2013). Such methodologies hint at the complexity and the careful control required in the synthetic routes for these compounds.

Molecular Structure Analysis

The molecular structure of compounds related to "1-[(4-methoxyphenyl)sulfonyl]-N-(1-phenylethyl)-3-piperidinecarboxamide" has been elucidated using techniques like X-ray diffraction and DFT calculations. For instance, the crystal structure studies and Hirshfeld surface analysis, along with DFT calculations, have been utilized to understand the reactive sites for electrophilic and nucleophilic nature of molecules (Kumara et al., 2017). These studies provide insights into the spatial arrangement of atoms within the molecule and their electronic environment, crucial for understanding the compound's reactivity.

Chemical Reactions and Properties

The chemical reactivity and properties of similar sulfonamide compounds have been studied through various reactions, including anodic methoxylation, demonstrating the influence of N-acyl and N-sulfonyl groups on the reaction outcomes (Golub & Becker, 2015). These findings are instrumental in understanding how different functional groups affect the chemical behavior of these molecules.

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are pivotal for the practical handling and application of chemical compounds. Although specific data on our compound is scarce, related studies on sulfonamide derivatives provide a foundational understanding of how structural differences can impact these physical properties.

Chemical Properties Analysis

The chemical properties, including reactivity with other chemical entities, stability under various conditions, and susceptibility to specific types of chemical reactions, are essential for the compound's potential application in various fields. The synthesis and evaluation of similar compounds, focusing on their binding affinities and inhibitory activities, offer a glimpse into the complex interplay between structure and function (Khalid et al., 2014).

Mechanism of Action

Target of Action

It’s worth noting that compounds with a pyrrolidine ring, which is present in this compound, are widely used by medicinal chemists to obtain compounds for the treatment of various human diseases .

Mode of Action

The pyrrolidine ring in the compound contributes to the stereochemistry of the molecule and increases three-dimensional coverage due to the non-planarity of the ring . This could potentially influence the compound’s interaction with its targets.

Biochemical Pathways

Compounds with similar structures have been shown to have effects on various biological activities, influenced by steric factors .